Acamprosate-d12 Calcium (di-n-propyl-d12)
Acamprosate-d12 Calcium (di-n-propyl-d12)
One of the isotopic labelled form of Acamprosate Calcium, which could be used in the treatment of alcohol dependence and abuse.
Brand Name:
Vulcanchem
CAS No.:
1225580-91-5
VCID:
VC0196378
InChI:
InChI=1S/C5H11NO4S.Ca/c1-5(7)6-3-2-4-11(8,9)10;/h2-4H2,1H3,(H,6,7)(H,8,9,10);/q;+2/p-1/i2D2,3D2,4D2;
SMILES:
CC(=O)NCCCS(=O)(=O)[O-].[Ca+2]
Molecular Formula:
2(C5H4D6NO4S)•Ca
Molecular Weight:
412.55
Acamprosate-d12 Calcium (di-n-propyl-d12)
CAS No.: 1225580-91-5
Labelled Products
VCID: VC0196378
Molecular Formula: 2(C5H4D6NO4S)•Ca
Molecular Weight: 412.55
Purity: 95% by HPLC; 98% atom D
CAS No. | 1225580-91-5 |
---|---|
Product Name | Acamprosate-d12 Calcium (di-n-propyl-d12) |
Molecular Formula | 2(C5H4D6NO4S)•Ca |
Molecular Weight | 412.55 |
IUPAC Name | calcium;3-acetamido-1,1,2,2,3,3-hexadeuteriopropane-1-sulfonate |
Standard InChI | InChI=1S/C5H11NO4S.Ca/c1-5(7)6-3-2-4-11(8,9)10;/h2-4H2,1H3,(H,6,7)(H,8,9,10);/q;+2/p-1/i2D2,3D2,4D2; |
SMILES | CC(=O)NCCCS(=O)(=O)[O-].[Ca+2] |
Description | One of the isotopic labelled form of Acamprosate Calcium, which could be used in the treatment of alcohol dependence and abuse. |
Purity | 95% by HPLC; 98% atom D |
Related CAS | 77337-73-6 (unlabelled) |
Synonyms | Calcium Acetylhomotaurite; 3-(Acetylamino)-1-propanesulfonic Acid Calcium Salt (2:1) |
Tag | Acamprosate |
PubChem Compound | 91826103 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume